Cas no 53055-05-3 (3-Methoxy-2-nitrobenzaldehyde)
3-Methoxy-2-nitrobenzaldehyde is a versatile aromatic aldehyde characterized by the presence of a methoxy group at the 3-position and a nitro group at the 2-position relative to the formyl substituent. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its electron-withdrawing nitro group and electron-donating methoxy group impart unique reactivity, facilitating selective transformations such as condensation or nucleophilic substitution reactions. The compound’s well-defined structure and high purity make it suitable for applications requiring precise functionalization. It is commonly employed in heterocyclic synthesis and as a building block for complex molecular frameworks.
3-Methoxy-2-nitrobenzaldehyde structure
Product Name:3-Methoxy-2-nitrobenzaldehyde
CAS No:53055-05-3
MF:C8H7NO4
MW:181.145482301712
MDL:MFCD00007135
CID:56342
PubChem ID:98867
Update Time:2025-05-27
3-Methoxy-2-nitrobenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-Methoxy-2-nitrobenzaldehyde
- Benzaldehyde, 3-methoxy-2-nitro-
- 2-nitro-3-methoxybenzaldehyde
- 3-methoxy 2-nitrobenzaldehyde
- 3-Methoxy-2-nitro-benzaldehyd
- m-Anisaldehyde,2-nitro- (6CI)
- NSC 172558
- AC-23846
- AM20040639
- 2-Nitro-3-methoxy benzaldehyde
- EN300-90518
- EINECS 258-332-9
- BS-16969
- 3-methoxy-2-nitro-benzaldehyde
- A21536
- MFCD00007135
- NSC-172558
- SY030552
- A1-02433
- Z1255485341
- CS-0137575
- FT-0602705
- NS00032641
- 4W88LZM8VP
- 53055-05-3
- DTXSID20201097
- UNII-4W88LZM8VP
- AKOS015852320
- BP-20090
- 3-Methoxy-2-nitrobenzaldehyde, >=97%
- SCHEMBL594444
- NSC172558
- J-512751
- Benzaldehyde, 3methoxy2nitro
- DB-006476
- DTXCID20123588
-
- MDL： MFCD00007135
- Inchi： 1S/C8H7NO4/c1-13-7-4-2-3-6(5-10)8(7)9(11)12/h2-5H,1H3
- InChI Key： GDTUACILWWLIJF-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC=C(C=O)C=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 181.03800
- Monoisotopic Mass: 181.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 72.1A^2
Experimental Properties
- Color/Form: Pale yellow crystal
- Density: 1.3±0.1 g/cm3
- Melting Point: 97-101 °C (lit.)
- Boiling Point: 344.2℃ at 760 mmHg
- Flash Point: 177.3±25.7 °C
- Refractive Index: 1.59
- PSA: 72.12000
- LogP: 1.93910
- Solubility: Not available
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
3-Methoxy-2-nitrobenzaldehyde Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S22; S24/25
- Safety Term：S22;S24/25
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Methoxy-2-nitrobenzaldehyde Customs Data
- HS CODE：2913000090
- Customs Data：
China Customs Code:
2913000090Overview:
2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%
3-Methoxy-2-nitrobenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014000459-250mg |
3-Methoxy-2-nitrobenzaldehyde |
53055-05-3 | 97% | 250mg |
$494.40 | 2023-09-01 | |
| Alichem | A014000459-500mg |
3-Methoxy-2-nitrobenzaldehyde |
53055-05-3 | 97% | 500mg |
$798.70 | 2023-09-01 | |
| Alichem | A014000459-1g |
3-Methoxy-2-nitrobenzaldehyde |
53055-05-3 | 97% | 1g |
$1460.20 | 2023-09-01 | |
| Fluorochem | 077951-1g |
3-Methoxy-2-nitrobenzaldehyde |
53055-05-3 | 95% | 1g |
￡66.00 | 2022-03-01 | |
| Fluorochem | 077951-5g |
3-Methoxy-2-nitrobenzaldehyde |
53055-05-3 | 95% | 5g |
￡229.00 | 2022-03-01 | |
| Fluorochem | 077951-10g |
3-Methoxy-2-nitrobenzaldehyde |
53055-05-3 | 95% | 10g |
￡350.00 | 2022-03-01 | |
| Fluorochem | 077951-25g |
3-Methoxy-2-nitrobenzaldehyde |
53055-05-3 | 95% | 25g |
￡727.00 | 2022-03-01 | |
| TRC | M327193-50mg |
3-Methoxy-2-nitrobenzaldehyde |
53055-05-3 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M327193-100mg |
3-Methoxy-2-nitrobenzaldehyde |
53055-05-3 | 100mg |
$87.00 | 2023-05-17 | ||
| TRC | M327193-500mg |
3-Methoxy-2-nitrobenzaldehyde |
53055-05-3 | 500mg |
$115.00 | 2023-05-17 |
3-Methoxy-2-nitrobenzaldehyde Related Literature
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1. 450. The chemistry of the melanins. Part III. The synthesis of hydroxyindoles from p-benzoquinonesR. J. S. Beer,Kenneth Clarke,H. F. Davenport,Alexander Robertson J. Chem. Soc. 1951 2029
-
Vasiliy M. Muzalevskiy,Zoia A. Sizova,Vladimir T. Abaev,Valentine G. Nenajdenko Org. Biomol. Chem. 2021 19 4303
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3. Heterocyclic rearrangements. Part VI. Rearrangements of 4-acyl- and 4-iminoalkyl-benzofuroxans: new syntheses of the anthranil and indazole ring systemsA. J. Boulton,P. B. Ghosh,A. R. Katritzky J. Chem. Soc. B 1966 1011
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4. 972. Analogues of 8-hydroxyquinoline having additional cyclic nitrogen atoms. Part I. PreparativeAdrien Albert,Alexander Hampton J. Chem. Soc. 1952 4985
-
Rong Xie,Wenhui Mao,Huanhuan Jia,Guangpeng Lu,Jialu Sun,Huanfeng Jiang,He Zhao,Min Zhang Org. Chem. Front. 2022 9 953
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